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Compound of Interest

Compound Name: Chromic chromate

Cat. No.: B1584994 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. Chromic chromate, a powerful oxidizing agent and a

known carcinogen, necessitates stringent safety protocols to minimize exposure and ensure a

safe laboratory environment.[1] This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for handling chromic chromate.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical when handling chromic
chromate to prevent skin, eye, and respiratory exposure.

Summary of Required Personal Protective Equipment
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PPE Category Recommended Equipment

Hand Protection

Chemical-resistant, impervious gloves such as

nitrile or butyl rubber should be worn at all

times.[1][2] It is crucial to avoid latex gloves.[1]

Gloves should be changed immediately if

contaminated.[2]

Eye and Face Protection

ANSI Z87.1-compliant safety goggles are

mandatory.[1] When there is a splash hazard, a

face shield must be worn in conjunction with

safety goggles.[1][2]

Body Protection

A lab coat is the minimum requirement.[1] For

larger quantities or when there is a risk of

splashing, a chemical-resistant apron or a full

chemical-resistant suit should be worn.[1][3]

Washable or disposable overalls made of a

suitably chemical-resistant material are also

recommended.[3] Safety boots or wellingtons

are appropriate in certain situations.[3]

Respiratory Protection

Work should be conducted in a fume hood.[1][4]

If a fume hood is not feasible, a NIOSH-

approved respirator with an appropriate

cartridge for acid gases and particulates (N100,

R100, or P100 filter) is necessary.[4][5] For

concentrations above the NIOSH REL, a self-

contained breathing apparatus (SCBA) may be

required.[5]

Exposure Limits
Adherence to established occupational exposure limits is crucial for minimizing the health risks

associated with chromic chromate.

Occupational Exposure Limits for Chromic Acid and Chromates (as Cr)
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Organization Exposure Limit

NIOSH
Recommended Exposure Limit (REL): 0.0002

mg/m³ (8-hour Time-Weighted Average)[6]

OSHA
Permissible Exposure Limit (PEL): 0.005 mg/m³

(as CrO₃)[6]

ACGIH
Threshold Limit Value (TLV): 0.05 mg/m³ (8-hour

Time-Weighted Average)[7]

Operational and Handling Procedures
Safe handling of chromic chromate extends beyond PPE and requires specific laboratory

practices and engineering controls.

Engineering Controls:

Ventilation: Always handle chromic chromate in a well-ventilated area, preferably within a

designated fume hood, to minimize inhalation of dust or mists.[1][4]

Safe Handling Practices:

Avoid Dust Formation: Minimize the generation of dust when handling powdered forms of

chromic chromate.[8]

Secondary Containment: Store containers of chromic chromate in leak-proof secondary

containment to prevent spills from spreading.[1]

Storage: Keep containers tightly closed and stored upright in a cool, dry, well-ventilated area,

below eye level.[1][9]

Labeling: Ensure all containers are clearly labeled with the chemical name, a skull-and-

crossbones pictogram, the word "Danger," and identify the material as acutely toxic and

carcinogenic.[1][9]

Incompatible Materials: Keep chromic chromate away from acids, bases, powdered metals,

organic chemicals, and other combustible materials.[1][10]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures:

Exposure Route Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush the affected skin with large amounts of

water for at least 15-30 minutes.[1][7][11] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, occasionally

lifting the upper and lower eyelids.[1][7][11]

Remove contact lenses if present.[1] Seek

immediate medical attention.[1]

Inhalation

Move the individual to fresh air immediately.[1] If

breathing has stopped, begin artificial

respiration.[11] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[8] If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water to drink.[8]

Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[5]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chromic chromate spill.
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Caption: Logical workflow for responding to a chromic chromate spill.

Disposal Plan
Proper disposal of chromic chromate waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection and Storage:

All contaminated materials, including gloves, absorbent pads, and disposable lab coats,

must be collected and disposed of as hazardous waste.[1]

Collect chromic chromate waste in clearly labeled, sealed containers.[11]

Disposal Method:

Never dispose of chromic chromate down the drain or in regular trash.[11]

It is often necessary to treat chromic acid waste to reduce the chromium to a less toxic state

before disposal.[12][13] This typically involves reduction of the hexavalent chromium (Cr⁶⁺)

to trivalent chromium (Cr³⁺).[12]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for specific disposal procedures and to arrange for
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pickup.[7][11] They will ensure that the waste is handled and disposed of in accordance with

all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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